Cas no 5299-61-6 (Sodium 6-Hydroxycaproate)

• Product Name: Sodium 6-Hydroxycaproate
• CAS No: 5299-61-6
• MF: C₆H₁₁NaO₃
• MW: 154.139513254166
• CID: 358292
• Update Time: 2025-07-29

Sodium 6-Hydroxycaproate Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6-hydroxy-, monosodium salt
• 6-Hydroxycaproic acid sodium salt
• sodium 6-hydroxycaproate
• sodium 6-hydroxyhexanoate
• SCHJIKPVOOCORF-UHFFFAOYSA-M
• 6-hydroxyhexanoic acid sodium salt
• Sodium 6-Hydroxycaproate

• Inchi： 1S/C6H12O3.Na/c7-5-3-1-2-4-6(8)9;/h7H,1-5H2,(H,8,9);/q;+1/p-1
• InChI Key： SCHJIKPVOOCORF-UHFFFAOYSA-M
• SMILES： [Na+].OCCCCCC(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 85.1
• Topological Polar Surface Area: 60.4

Additional information on Sodium 6-Hydroxycaproate

Sodium 6-Hydroxyhexanoate: A Comprehensive Overview

Sodium 6-hydroxyhexanoate, also known by its CAS number 5299-61-6, is a versatile compound with significant applications in various industries. This compound, classified as a sodium salt of 6-hydroxyhexanoic acid, has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, food additives, and industrial manufacturing.

Recent studies have highlighted the importance of 6-hydroxyhexanoate derivatives in biochemistry and material science. Researchers have explored its role in enhancing the stability of certain polymers and its potential as a precursor for advanced materials. The compound's ability to form stable esters and salts makes it a valuable component in the development of biodegradable plastics, which aligns with the growing demand for sustainable solutions in modern industries.

The synthesis of sodium 6-hydroxyhexanoate involves several methods, including direct oxidation of alcohols and enzymatic conversions. One of the most promising approaches is the use of microbial fermentation, which not only enhances yield but also reduces environmental impact compared to traditional chemical synthesis methods. This eco-friendly production method has been extensively studied in recent years, with findings published in leading journals such as Nature Communications and Science Advances.

In terms of applications, sodium 6-hydroxyhexanoate has shown remarkable potential in the pharmaceutical industry. Its ability to form stable complexes with various drugs has made it an attractive option for drug delivery systems. For instance, researchers have demonstrated its effectiveness in encapsulating hydrophobic drugs, thereby improving their bioavailability and reducing side effects. This innovation has been particularly impactful in the development of targeted cancer therapies.

The compound's role in food science is equally noteworthy. Sodium 6-hydroxyhexanoate is used as a stabilizer and emulsifier in food products, contributing to their shelf life and sensory properties. Recent studies have explored its application in plant-based foods, where it helps mimic the texture and mouthfeel of animal-derived products. This application is gaining traction as consumers increasingly favor plant-based alternatives.

From an environmental perspective, sodium 6-hydroxyhexanoate exhibits biodegradability under specific conditions, making it a more sustainable choice compared to traditional synthetic additives. However, its complete degradation depends on factors such as pH levels and microbial activity. Ongoing research aims to optimize these conditions to further enhance its eco-friendliness.

In conclusion, sodium 6-hydroxyhexanoate (CAS No.: 5299-61-6) stands out as a multifaceted compound with diverse applications across various sectors. Its adaptability and potential for innovation continue to drive research efforts, positioning it as a key player in the development of sustainable solutions for the future.